Cas no 2228761-64-4 (2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal)

2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal is a specialized organic compound featuring a trifluoromethyl and methoxy-substituted phenyl ring attached to a branched aldehyde structure. Its unique molecular architecture, combining electron-withdrawing and sterically demanding groups, makes it a valuable intermediate in synthetic chemistry, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy substituent can influence reactivity and selectivity in further transformations. The aldehyde functionality offers versatile reactivity for condensation, reduction, or nucleophilic addition reactions. This compound is particularly useful in the development of bioactive molecules where controlled steric and electronic properties are critical. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal structure
2228761-64-4 structure
Product Name:2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal
CAS No:2228761-64-4
MF:C12H13F3O2
MW:246.225634336472
CID:6173966
PubChem ID:165779513
Update Time:2025-10-10

2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal
    • 2228761-64-4
    • EN300-1941758
    • 2-[2-methoxy-3-(trifluoromethyl)phenyl]-2-methylpropanal
    • Inchi: 1S/C12H13F3O2/c1-11(2,7-16)8-5-4-6-9(10(8)17-3)12(13,14)15/h4-7H,1-3H3
    • InChI Key: ULLNZSDZXSRERO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1OC)C(C=O)(C)C)(F)F

Computed Properties

  • Exact Mass: 246.08676414g/mol
  • Monoisotopic Mass: 246.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal

Comprehensive Overview of 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 2228761-64-4)

In the realm of fine chemicals and advanced intermediates, 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 2228761-64-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its methoxy and trifluoromethyl functional groups, plays a pivotal role in pharmaceutical synthesis, agrochemical development, and material science. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for high-performance intermediates and custom synthesis solutions.

The molecular structure of 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal features a propanal backbone substituted with a methoxy group and a trifluoromethyl group at the phenyl ring. This arrangement imparts exceptional stability and reactivity, making it a valuable building block for drug discovery and specialty chemicals. Recent studies highlight its utility in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

From an industrial perspective, the demand for CAS No. 2228761-64-4 is fueled by its role in green chemistry initiatives. As sustainability becomes a cornerstone of modern chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact resonate with ESG (Environmental, Social, and Governance) goals. Companies are investing in catalytic processes and flow chemistry techniques to optimize its production, addressing key challenges like yield improvement and waste reduction.

In the context of user search trends, queries such as "applications of trifluoromethylphenyl compounds" and "methoxy-substituted aldehydes in drug development" reflect growing interest in this niche. Additionally, the rise of AI-driven molecular design has spurred discussions on how 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal can be leveraged in machine learning-based drug discovery. These topics dominate forums and scientific literature, underscoring the compound's relevance in cutting-edge research.

Quality control and regulatory compliance are critical for CAS No. 2228761-64-4, given its use in high-value applications. Analytical methods like HPLC, GC-MS, and NMR spectroscopy ensure purity and consistency, meeting stringent standards set by pharmaceutical and agrochemical industries. Suppliers emphasizing GMP (Good Manufacturing Practice) certification and batch-to-batch reproducibility are preferred by global clients, highlighting the importance of supply chain reliability.

Looking ahead, the trajectory for 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanal appears promising. Innovations in cryogenic storage and handling protocols are expected to enhance its shelf life and usability. Furthermore, collaborations between academia and industry are likely to uncover novel applications, particularly in optoelectronics and advanced coatings. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone of specialty chemical innovation.

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